ethyl 3-(3,5-difluorophenyl)-1H-pyrazole-5-carboxylate

• IUPAC Name: ethyl 3-(3,5-difluorophenyl)-1H-pyrazole-5-carboxylate
• InChI: InChI=1S/C12H10F2N2O2/c1-2-18-12(17)11-6-10(15-16-11)7-3-8(13)5-9(14)4-7/h3-6H,2H2,1H3,(H,15,16)
• InChI Key: ROZIBQBEROYRCM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NN1)C2=CC(=CC(=C2)F)F
• Molecular Formula: C12H10F2N2O2
• Molecular Weight: 252.22 g/mol

Description

Ethyl 3-(3,5-difluorophenyl)-1H-pyrazole-5-carboxylate is a chemical compound that belongs to the class of pyrazoles. Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms in adjacent positions. This particular compound is characterized by the presence of a difluorophenyl group and an ethyl ester group, making it a valuable intermediate in various chemical syntheses and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 3-(3,5-difluorophenyl)-1H-pyrazole-5-carboxylate typically involves the reaction of 3,5-difluorobenzaldehyde with hydrazine hydrate to form the corresponding hydrazone. This intermediate is then cyclized using an appropriate reagent, such as acetic acid, to yield the pyrazole ring. The final step involves esterification with ethyl chloroformate to obtain the desired ethyl ester.

Industrial Production Methods

Industrial production of ethyl 3-(3,5-difluorophenyl)-1H-pyrazole-5-carboxylate follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to ensure high yield and purity. Key parameters include temperature control, reaction time, and the use of catalysts to enhance reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

Ethyl 3-(3,5-difluorophenyl)-1H-pyrazole-5-carboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyrazole derivatives.

Reduction: Reduction reactions can yield different functionalized pyrazoles.

Substitution: The difluorophenyl group can undergo substitution reactions with nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like amines and thiols can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrazole-5-carboxylic acid derivatives, while substitution reactions can introduce various functional groups onto the difluorophenyl ring.

Scientific Research Applications

Ethyl 3-(3,5-difluorophenyl)-1H-pyrazole-5-carboxylate has diverse applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex pyrazole derivatives.

Biology: The compound is used in the development of bioactive molecules and pharmaceuticals.

Medicine: It is investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: The compound is utilized in the production of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of ethyl 3-(3,5-difluorophenyl)-1H-pyrazole-5-carboxylate involves its interaction with specific molecular targets. The difluorophenyl group enhances its binding affinity to enzymes and receptors, while the pyrazole ring contributes to its biological activity. The compound can modulate various biochemical pathways, leading to its observed effects.

Comparison with Similar Compounds

Similar Compounds

• Ethyl 3-(3,5-dichlorophenyl)-1H-pyrazole-5-carboxylate
• Ethyl 3-(3,5-dibromophenyl)-1H-pyrazole-5-carboxylate
• Ethyl 3-(3,5-dimethylphenyl)-1H-pyrazole-5-carboxylate

Uniqueness

Ethyl 3-(3,5-difluorophenyl)-1H-pyrazole-5-carboxylate is unique due to the presence of the difluorophenyl group, which imparts distinct electronic properties and enhances its reactivity. This makes it a valuable compound for developing new chemical entities with improved biological and chemical properties.